Cas no 2229141-99-3 (3-(aminomethyl)-3-(2-bromo-3-fluorophenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(2-bromo-3-fluorophenyl)cyclobutan-1-ol
• CAS No: 2229141-99-3
• MF: C₁₁H₁₃BrFNO
• MW: 274.129425764084
• CID: 6601812
• PubChem ID: 165642585
• Update Time: 2025-11-01

3-(aminomethyl)-3-(2-bromo-3-fluorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(2-bromo-3-fluorophenyl)cyclobutan-1-ol
• 2229141-99-3
• EN300-1908648

• Inchi： 1S/C11H13BrFNO/c12-10-8(2-1-3-9(10)13)11(6-14)4-7(15)5-11/h1-3,7,15H,4-6,14H2
• InChI Key： SKVMSQMFYIGRCB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(CN)CC(C1)O)F

Computed Properties

• Exact Mass: 273.01645g/mol
• Monoisotopic Mass: 273.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-3-(2-bromo-3-fluorophenyl)cyclobutan-1-ol

Professional Introduction to Compound with CAS No. 2229141-99-3 and Product Name: 3-(aminomethyl)-3-(2-bromo-3-fluorophenyl)cyclobutan-1-ol

The compound with the CAS number 2229141-99-3 and the product name 3-(aminomethyl)-3-(2-bromo-3-fluorophenyl)cyclobutan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its cyclobutane core substituted with an aminomethyl group and a bromo-fluorinated aromatic ring, has garnered considerable attention due to its unique structural features and potential therapeutic applications.

Structurally, the compound consists of a cyclobutane ring that is functionalized at the 1-position with an aminomethyl group (-CH₂-NH₂), while the 3-position of the ring is attached to a phenyl group substituted with both bromine (Br) and fluorine (F) atoms at the 2- and 3-positions, respectively. This specific arrangement creates a highly versatile scaffold that can interact with biological targets in multiple ways, making it a promising candidate for drug discovery.

The presence of the aminomethyl group in the molecule suggests potential for further derivatization, allowing for the creation of more complex pharmacophores. This functionality is often utilized in medicinal chemistry to enhance binding affinity or to introduce specific biological activities. Additionally, the bromo-fluorinated phenyl ring introduces electronic and steric effects that can modulate the compound's interactions with biological receptors.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug development. The introduction of fluorine atoms can significantly alter the pharmacokinetic properties of a molecule, including its metabolic stability, solubility, and cell membrane permeability. In particular, 2-bromo-3-fluorophenyl substituents have been shown to enhance binding interactions with certain enzymes and receptors, making them valuable in the design of novel therapeutics.

The cyclobutane core itself is another key feature that contributes to the compound's potential utility. Cycloalkanes, especially cyclobutanes, are known for their rigid structure, which can improve binding specificity by restricting conformational flexibility. This rigidity is particularly advantageous when designing small-molecule inhibitors or agonists targeting protein receptors.

In terms of biological activity, preliminary studies on analogs of 3-(aminomethyl)-3-(2-bromo-3-fluorophenyl)cyclobutan-1-ol have shown promising results in various therapeutic areas. For instance, derivatives of this scaffold have demonstrated inhibitory activity against certain kinases and other enzymes implicated in inflammatory diseases and cancer. The combination of the aminomethyl group and the bromo-fluorinated phenyl ring appears to synergize effectively to produce potent biological effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and stereoselective transformations, are often employed to construct the complex framework efficiently. The synthesis pathway also needs to be optimized to minimize side reactions and byproduct formation, which is crucial for pharmaceutical applications.

One of the most exciting aspects of this compound is its potential for further development into novel therapeutics. Researchers are exploring various derivatives to enhance its efficacy and selectivity for specific biological targets. For example, modifications to the aminomethyl group could introduce additional functionalities that improve drug-like properties such as bioavailability and tissue distribution.

The bromo-fluorinated phenyl ring offers another avenue for structural diversification. By varying the substitution pattern on this aromatic moiety, chemists can fine-tune the electronic properties of the molecule, which can have significant implications for its biological activity. Such modifications are often guided by computational modeling studies that predict how different substituents will affect binding interactions with target proteins.

Recent advances in computational chemistry have enabled more accurate predictions of molecular properties and interactions, accelerating the drug discovery process. Virtual screening techniques can be used to identify promising analogs of 3-(aminomethyl)-3-(2-bromo-3-fluorophenyl)cyclobutan-1-ol based on their predicted binding affinities to specific biological targets. This approach has already been successful in identifying lead compounds for several therapeutic areas.

In conclusion,3-(aminomethyl)-3-(2-bromo-3-fluorophenyl)cyclobutan-1-ol represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of an aminomethyl group and a bromo-fluorinated phenyl ring on a cyclobutane core creates a versatile scaffold with promising biological activity. Further research into this compound and its derivatives holds great promise for developing novel therapeutics across multiple disease areas.